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Compound of Interest

Compound Name: 2,3,5-Trimethylphenol-D11

Cat. No.: B1477892 Get Quote

An In-Depth Technical Guide to 2,3,5-Trimethylphenol-D11

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,3,5-Trimethylphenol-D11. It is intended for researchers, scientists, and

professionals in drug development who are working with or have an interest in this isotopically

labeled compound. This document includes a summary of its physicochemical properties,

detailed experimental protocols, and visualizations of relevant chemical syntheses.

Core Physical and Chemical Properties
2,3,5-Trimethylphenol-D11 is the deuterated analog of 2,3,5-trimethylphenol. The following

table summarizes the key physical and chemical properties for both the deuterated and the

non-deuterated (parent) compound.
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Property 2,3,5-Trimethylphenol-D11
2,3,5-Trimethylphenol
(Parent Compound)

Molecular Formula C₉D₁₁HO[1] C₉H₁₂O[2][3][4][5]

Molecular Weight 147.2588 g/mol [1] 136.19 g/mol [2][3][4]

Accurate Mass 147.1579 Da[1] 136.088821 Da[2]

CAS Number 362049-46-5[1] 697-82-5[1][2][3][4][5][6][7][8]

Appearance -
White to light yellow solid[9],

White to off-white powder[8]

Melting Point -
92-95 °C[2][8], 93-94 °C[7], 95-

96 °C[5]

Boiling Point -
230-231 °C[7][8], 231.1±9.0

°C[2], 233 °C[5]

Solubility -

Soluble in alcohol[7]. Water

solubility: 762 mg/L at 25 °C[7].

Slightly soluble in water.

Soluble in DMSO at 50

mg/mL[10].

Density - 1.0±0.1 g/cm³[2]

Flash Point - 103.6±8.4 °C[2]

pKa (Strongest Acidic) - 10.57

LogP - 2.86[2], 2.73

Vapor Pressure - 0.0±0.5 mmHg at 25°C[2]

Experimental Protocols
Synthesis of 2,3,5-Trimethylphenol
A common method for the synthesis of 2,3,5-trimethylphenol involves the rearrangement of

2,3,6-trimethylphenol.[11]
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Materials:

2,3,6-trimethylphenol (raw material)[11]

Aluminum trihalide (e.g., aluminum chloride, aluminum bromide)[11]

Organic solvent (optional, e.g., n-hexane, n-heptane, octane, cyclohexane, benzene,

toluene, xylene)[11]

Procedure:

The rearrangement reaction is carried out with 2,3,6-trimethylphenol as the starting material.

[11]

The reaction is conducted under the action of an aluminum trihalide catalyst.[11] The molar

ratio of aluminum trihalide to 2,3,6-trimethylphenol can range from 1:1 to 3:1.[11]

The reaction can be performed without a solvent or in the presence of an organic solvent.

[11] The amount of solvent used is typically 1 to 10 times the mass of the 2,3,6-

trimethylphenol.[11]

The reaction temperature is maintained between 90 °C and 170 °C.[11]

The product, 2,3,5-trimethylphenol, is obtained after the rearrangement reaction.[11]

Purification by Crystallization
Purification of 2,3,5-trimethylphenol can be achieved through crystallization.[8][12]

Materials:

Crude 2,3,5-trimethylphenol

Solvent (e.g., water, petroleum ether, or a low molecular weight alcohol like isopropyl

alcohol)[8][12]

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://patents.google.com/patent/CN104672062A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2215505.htm
https://patents.google.com/patent/US2370554A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2215505.htm
https://patents.google.com/patent/US2370554A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1477892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve the crude 2,3,5-trimethylphenol in a suitable solvent, such as water or petroleum

ether.[8]

Allow the solution to cool, which will induce the crystallization of the purified phenol.

Separate the crystals from the mother liquor, for instance, by filtration.[12]

For higher purity, the recrystallization process can be repeated multiple times.[12]

Applications and Chemical Reactions
2,3,5-Trimethylphenol is a valuable intermediate in organic synthesis.[9] It is notably used in

the production of intermediates for the synthesis of Vitamin E (alpha-tocopherol) and tretinoin.

[8][12]

Etherification of 2,3,5-Trimethylphenol
An example of its chemical reactivity is the etherification reaction to produce a methylated

derivative.[9]

Experimental Workflow for Etherification
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Reaction Setup

Reaction

Product Isolation

Dry 17 mL stainless steel
high-pressure microreactor

Add 3 mmol of Mn2(CO)10,
2,3,5-Trimethylphenol,

and 300 mmol of dimethyl carbonate

Charge reactor

Seal reactor

Heat to 180 °C

Stir for 1 hour

Cool to room temperature

Filter through alumina

Distill unreacted
dimethyl carbonate

Recrystallize from ethanol

Obtain methylated
target product

 

1,2,4-Trimethylbenzene
(Starting Material)

Synthesis Process

Reaction

2,3,5-Trimethylphenol
(Product)

Yields

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1477892?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1477892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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